Cas no 82020-60-8 (2-hydroxy-5-methoxybenzene-1-sulfonamide)

• Product Name: 2-hydroxy-5-methoxybenzene-1-sulfonamide
• CAS No: 82020-60-8
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• MDL: MFCD16998760
• CID: 701634
• PubChem ID: 13321751
• Update Time: 2025-06-08

2-hydroxy-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-hydroxy-5-methoxy-
• 2-hydroxy-5-methoxybenzenesulfonamide
• 2-hydroxy-5-methoxybenzene-1-sulfonamide
• EN300-1990834
• 82020-60-8
• MB35822
• GS0998
• DTXSID00536793

• MDL： MFCD16998760
• Inchi： 1S/C7H9NO4S/c1-12-5-2-3-6(9)7(4-5)13(8,10)11/h2-4,9H,1H3,(H2,8,10,11)
• InChI Key： VJSDIDCDCMYJJK-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1)OC)O)(N)(=O)=O

Computed Properties

• Exact Mass: 203.02522894g/mol
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98Ų

Additional information on 2-hydroxy-5-methoxybenzene-1-sulfonamide

2-Hydroxy-5-methoxybenzene-1-sulfonamide (CAS No. 82020-60-8): A Comprehensive Overview of Properties and Applications

The compound 2-hydroxy-5-methoxybenzene-1-sulfonamide (CAS No. 82020-60-8) is a sulfonamide derivative with a unique molecular structure that combines a phenolic hydroxyl group and a methoxy substituent. This configuration endows the molecule with distinct chemical and physical properties, making it a subject of interest in various scientific and industrial applications. The sulfonamide functional group is particularly noteworthy, as it is a common motif in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals often search for terms like "2-hydroxy-5-methoxybenzene-1-sulfonamide uses" or "CAS 82020-60-8 synthesis", reflecting the growing curiosity about its potential.

In recent years, the demand for specialty sulfonamides has surged, driven by advancements in drug discovery and material science. The hydroxy-methoxybenzene moiety in this compound is particularly intriguing due to its potential antioxidant and antimicrobial properties, which align with current trends in green chemistry and sustainable materials. Users frequently inquire about "2-hydroxy-5-methoxybenzene-1-sulfonamide solubility" or "CAS 82020-60-8 safety data", highlighting the need for detailed technical information. This compound's versatility is further underscored by its role in synthesizing intermediates for dyes, fragrances, and other high-value chemicals.

The synthesis of 2-hydroxy-5-methoxybenzene-1-sulfonamide typically involves the sulfonation of 5-methoxysalicylic acid, followed by amidation. This process has been optimized to improve yield and purity, addressing common search queries like "how to purify 2-hydroxy-5-methoxybenzene-1-sulfonamide". Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring it meets the stringent requirements of pharmaceutical and industrial applications. The compound's melting point and stability under various conditions are also critical parameters for researchers.

From an environmental perspective, the biodegradability and ecotoxicity of sulfonamide derivatives are hot topics in scientific literature. The 2-hydroxy-5-methoxybenzene-1-sulfonamide structure has been studied for its potential to degrade into less harmful byproducts, aligning with the global push for eco-friendly chemicals. Searches for "CAS 82020-60-8 environmental impact" or "green synthesis of sulfonamides" reflect this growing concern. Additionally, the compound's compatibility with biobased solvents and renewable feedstocks is an area of active research.

In the pharmaceutical sector, 2-hydroxy-5-methoxybenzene-1-sulfonamide is explored as a building block for novel therapeutics, particularly in the development of anti-inflammatory and antimicrobial agents. Its structural similarity to other bioactive sulfonamides has prompted investigations into its mechanism of action and structure-activity relationships. Queries such as "sulfonamide drugs derived from 2-hydroxy-5-methoxybenzene" or "CAS 82020-60-8 in medicine" are common among researchers and clinicians.

Looking ahead, the applications of 2-hydroxy-5-methoxybenzene-1-sulfonamide are expected to expand, particularly in advanced materials and nanotechnology. Its ability to form stable complexes with metals and other organic molecules opens doors for use in catalysis and sensor development. As the scientific community continues to explore its potential, this compound remains a valuable asset in both academic and industrial settings.